Cas no 2227839-62-3 ((1R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol)

(1R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol is a chiral tetrazole derivative characterized by a stereogenic center at the C-1 position of the ethanol moiety. The tert-butyl group on the tetrazole ring enhances steric hindrance, improving stability and selectivity in synthetic applications. This compound is particularly valuable as an intermediate in asymmetric synthesis and pharmaceutical research, where its rigid tetrazole framework and chiral alcohol functionality enable precise control over molecular architecture. Its high enantiopurity makes it suitable for catalytic and ligand design, while the tetrazole ring offers metabolic stability in bioactive molecules. The compound is typically handled under inert conditions due to its sensitivity to moisture and oxidation.
(1R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol structure
2227839-62-3 structure
Product Name:(1R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
CAS No:2227839-62-3
MF:C7H14N4O
MW:170.212260723114
CID:6172897
PubChem ID:165614341
Update Time:2025-10-29

(1R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
    • 2227839-62-3
    • EN300-1751984
    • Inchi: 1S/C7H14N4O/c1-5(12)6-8-10-11(9-6)7(2,3)4/h5,12H,1-4H3/t5-/m1/s1
    • InChI Key: YRRRJQOFUOUCCN-RXMQYKEDSA-N
    • SMILES: O[C@H](C)C1N=NN(C(C)(C)C)N=1

Computed Properties

  • Exact Mass: 170.11676108g/mol
  • Monoisotopic Mass: 170.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 63.8Ų

(1R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1751984-0.05g
(1R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
2227839-62-3
0.05g
$1464.0 2023-09-20
Enamine
EN300-1751984-0.1g
(1R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
2227839-62-3
0.1g
$1533.0 2023-09-20
Enamine
EN300-1751984-0.25g
(1R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
2227839-62-3
0.25g
$1604.0 2023-09-20
Enamine
EN300-1751984-0.5g
(1R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
2227839-62-3
0.5g
$1673.0 2023-09-20
Enamine
EN300-1751984-1.0g
(1R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
2227839-62-3
1g
$1742.0 2023-06-03
Enamine
EN300-1751984-2.5g
(1R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
2227839-62-3
2.5g
$3417.0 2023-09-20
Enamine
EN300-1751984-5.0g
(1R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
2227839-62-3
5g
$5056.0 2023-06-03
Enamine
EN300-1751984-10.0g
(1R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
2227839-62-3
10g
$7497.0 2023-06-03
Enamine
EN300-1751984-1g
(1R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
2227839-62-3
1g
$1742.0 2023-09-20
Enamine
EN300-1751984-5g
(1R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
2227839-62-3
5g
$5056.0 2023-09-20

Additional information on (1R)-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol

Comprehensive Overview of (1R)-1-(2-Tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol: Structural Features and Emerging Applications

(1R)-1-(2-Tert-butyl-1,2,3,4-tetrazol-5-yl)ethan-1-ol (CAS No. 2227839–62–3) represents a structurally distinct organic compound featuring a chiral tetrazole scaffold. The molecule incorporates a five-membered 1,2,3,4-tetrazole ring substituted at the 5-position with a tert-butyl group, while the adjacent carbon center exhibits an R configuration and bears a hydroxymethyl group. This stereochemical arrangement is critical to its potential biological activity and reactivity patterns.

The chiral center at the ethanolic moiety introduces enantioselectivity in both synthetic pathways and biological interactions. Recent studies highlight the importance of tetrazole-based structures in medicinal chemistry due to their ability to mimic carboxylic acid functionalities through hydrogen bonding capabilities. The presence of the tert-butyl substituent enhances steric bulk around the tetrazole ring system, which may influence molecular conformation and target binding affinity.

Synthetic approaches to this compound typically involve stereoselective methodologies such as asymmetric hydrogenation or chiral auxiliary-mediated reactions. The formation of the tetrazole ring system often proceeds via cyclization of amidrazone precursors under controlled conditions. Modern protocols emphasize atom economy and green chemistry principles to minimize byproduct formation during scale-up processes.

In terms of physicochemical properties, the compound demonstrates moderate solubility in polar organic solvents due to the combination of hydrophilic (hydroxymethyl group) and lipophilic (tert-butyl substituent) domains. Its pKa value has been estimated through computational modeling to fall within the range relevant for biological systems (approximately 9.8–10.5), indicating potential zwitterionic character under physiological conditions.

The unique structural attributes of this molecule have attracted attention in pharmaceutical research for its possible roles as a pharmacophore or bioisostere replacement. The tetrazole motif, known for its stability under metabolic conditions compared to carboxylic acid groups, has been incorporated into several FDA-approved drugs including angiotensin II receptor antagonists like valsartan and losartan.

Mechanistic studies suggest that compounds containing similar tetrazole architectures can modulate enzyme activity through metal coordination or hydrogen bonding interactions with active site residues. The spatial orientation imposed by the R configuration at C(1) may enhance selectivity toward specific protein targets by optimizing intermolecular forces during ligand-receptor interactions.

Ongoing research focuses on evaluating this compound's potential as a building block for novel drug candidates targeting inflammatory pathways or neurodegenerative disorders. Preliminary data from cell-based assays indicate that structural analogs with comparable stereochemistry exhibit anti-inflammatory effects through NF-kB pathway inhibition at low micromolar concentrations.

The synthetic versatility of this scaffold extends beyond pharmaceutical applications. Researchers are exploring its utility in materials science for developing stimuli-responsive polymers where the presence of both hydrophilic and hydrophobic segments enables tunable self-assembling behavior in aqueous environments.

In analytical chemistry contexts, this compound serves as an important reference material for studying chiral recognition phenomena using techniques such as circular dichroism spectroscopy or enantioselective chromatography methods that exploit differences in diastereomeric interactions between analytes and chiral stationary phases.

The environmental impact profile of production processes involving this compound is being optimized through continuous flow synthesis technologies that reduce energy consumption while maintaining high enantiomeric purity levels (>99% ee). These advancements align with industry trends toward sustainable manufacturing practices across chemical production sectors.

Fundamental studies on reaction mechanisms involving this molecule have provided insights into transition state stabilization effects mediated by the tetrazole ring's electron-withdrawing characteristics. These findings contribute to broader understanding of heterocyclic chemistry principles applicable across diverse chemical transformations including nucleophilic substitutions and electrophilic additions.

In academic research settings, this compound functions as an educational tool for demonstrating concepts related to stereochemistry education including CIP nomenclature rules application to complex molecular frameworks containing multiple stereocenters adjacent to heterocyclic systems like tetrazoles.

The crystal structure analysis published in recent literature reveals an unusual packing arrangement driven by intermolecular hydrogen bonding networks formed between adjacent hydroxymethyl groups from neighboring molecules within the unit cell lattice structure.

Predictive modeling approaches using quantum mechanical calculations have been employed to assess electronic distribution patterns across the molecule's conjugated system composed of sp²-hybridized nitrogen atoms within the tetrazole ring interacting with adjacent sp³-hybridized carbon centers bearing stereogenic configurations.

Cross-disciplinary collaborations between synthetic chemists and computational biologists are investigating how subtle modifications to substituents on either side of the central chiral axis might alter binding affinities when used as lead compounds in structure-based drug design projects targeting G-protein coupled receptors (GPCRs).

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.